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Medmain Technical Support Center
Welcome to the Medmain Technical Support Center. This resource is designed to provide

researchers, scientists, and drug development professionals with comprehensive

troubleshooting guides and frequently asked questions to ensure a seamless experience with

our platform.

Frequently Asked Questions (FAQs)
Here are answers to some common questions about using the Medmain platform.

Q1: What are the recommended system requirements for accessing the Medmain platform?

A1: For optimal performance, we recommend using a computer with at least 4GB of RAM and

a modern web browser such as the latest versions of Google Chrome or Mozilla Firefox.

Internet Explorer and Microsoft Edge are not recommended. The platform is compatible with

both Windows and Mac operating systems.[1] A stable, high-speed internet connection is

crucial for uploading and viewing large whole-slide images.[2]
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Q2: Which whole-slide image file formats are compatible with the Medmain platform?

A2: Our platform supports a variety of common whole-slide image formats, including SVS

(Leica), NDPI (Hamamatsu Photonics), JPEG, and TIFF.[1] If you are using a different format,

please contact our support team to discuss potential conversion options.

Q3: How is data security and patient privacy managed on the Medmain cloud platform?

A3: We prioritize the security and privacy of your data. Our platform is built on Amazon Web

Services (AWS) for robust storage and utilizes Auth0 for secure authentication. All data

transmission is encrypted, and we have measures in place to prevent unauthorized access and

monitor for any potential threats.[1]

Q4: Can I integrate the Medmain platform with my existing Laboratory Information System

(LIS) or Electronic Health Record (EHR)?

A4: Currently, you can easily link to cases on the Medmain platform from your electronic

medical records by including the URL.[1] We are actively working on deeper, system-level

integrations with major LIS and EHR providers. Please contact our sales team to discuss your

specific integration needs.

Q5: What are the key features of the Medmain AI analysis modules?

A5: Our AI models are developed using deep learning on extensive datasets of pathological

images.[3] These models can assist in tasks such as identifying and classifying epithelial

tumors in various tissues, including the stomach, colon, and breast, and detecting neoplastic

cells in cytology specimens.[4][5] The AI acts as a supportive tool to enhance the efficiency and

accuracy of pathological analysis.[6]

Troubleshooting Guides
This section provides step-by-step solutions to specific technical issues you may encounter

during your experiments.

Issue 1: Whole-Slide Image Upload Failure
Symptoms:
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The image upload process fails to complete.

You receive an error message such as "Upload Failed" or "Invalid File Format."

Possible Causes:

The image file format is not supported.

The file size is excessively large, leading to a timeout.

An unstable internet connection is interrupting the upload.

The file may be corrupted.

Resolution Steps:

Verify File Format: Ensure your whole-slide image is in a supported format (SVS, NDPI,

JPEG, or TIFF).[1]

Check Internet Connection: A stable, high-speed connection is necessary for large file

uploads.[2] If your connection is unstable, try uploading at a different time or from a location

with a more reliable network.

Compress File (if applicable): For very large TIFF or JPEG files, consider using a lossless

compression method before uploading.

Check for File Corruption: Try opening the image file on your local machine with a

compatible viewer to ensure it is not corrupted.

Contact Support: If the issue persists, please contact our technical support team and provide

the filename, format, and a description of the error message.

Issue 2: Slow Image Viewer Performance
Symptoms:

Lag when panning or zooming in the image viewer.

Images take a long time to load or appear pixelated.
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Possible Causes:

Insufficient local computer memory (RAM).

An outdated web browser.

Slow internet connection.

High server load (rare).

Resolution Steps:

Check System Requirements: Ensure your computer meets the recommended 4GB of RAM.

[1]

Update Your Browser: Make sure you are using the latest version of Google Chrome or

Mozilla Firefox.

Clear Browser Cache: Clearing your browser's cache and cookies can sometimes resolve

performance issues.

Test Internet Speed: Run an internet speed test to confirm your connection meets the

requirements for handling large image data.

Reduce Concurrent Tabs: Close unnecessary browser tabs and applications to free up

system resources.

Issue 3: AI Analysis Results Not Displaying
Symptoms:

The AI analysis completes, but no results or overlays are shown on the image.

An error message related to the AI analysis is displayed.

Possible Causes:

The tissue type is not yet supported by our current AI modules.
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Poor image quality (e.g., out-of-focus regions, significant artifacts) may hinder the AI's ability

to process the image.[7]

The specific analysis module was not correctly selected.

Resolution Steps:

Confirm Supported Tissue Type: Check our documentation to ensure the tissue type in your

slide is supported by the selected AI analysis module. Medmain's AI can currently determine

tissues of the stomach, colon, breast, lung, and pancreas, as well as cells of the uterine

cervix.[8]

Assess Image Quality: Review the whole-slide image for any quality issues such as

blurriness or significant staining artifacts that might interfere with the analysis.

Re-run Analysis: Double-check that you have selected the correct AI module for your

intended analysis and try running the process again.

Contact Support: If the problem persists, please provide the case ID and a screenshot of the

issue to our support team for further investigation.

Experimental Protocols
Below is a detailed methodology for a common experiment utilizing the Medmain platform.

Experiment: Quantification of Immune Cell Infiltration in Tumor Microenvironment

Objective: To quantify the density of CD8+ T-cells within the tumor microenvironment of breast

cancer biopsies using Medmain's AI-powered platform.

Methodology:

Slide Preparation: Formalin-fixed, paraffin-embedded (FFPE) breast cancer tissue sections

(4 µm thick) are stained with an anti-CD8 antibody using standard immunohistochemistry

(IHC) protocols.

Whole-Slide Imaging: The stained slides are digitized at 40x magnification using a

compatible whole-slide scanner to generate SVS files.
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Data Upload: The SVS files are uploaded to the Medmain cloud platform. Associated case

information, such as patient de-identified ID and diagnosis, is also entered.

Tumor Annotation: A pathologist manually annotates the tumor regions on the whole-slide

images using the platform's drawing tools.

AI-Assisted Cell Counting: The "Immune Cell Counter" AI module is selected and applied to

the annotated tumor regions. The AI is configured to detect and count CD8+ stained cells.

Data Export: The quantitative results, including the total number of CD8+ cells and the area

of the annotated region, are exported from the platform as a CSV file.

Data Analysis: The density of CD8+ cells (cells/mm²) is calculated for each sample.

Quantitative Data Summary
The following table presents sample data from the experiment described above.

Sample ID Tumor Area (mm²) CD8+ Cell Count
CD8+ Cell Density
(cells/mm²)

BC-001 12.5 6,250 500

BC-002 15.2 9,880 650

BC-003 9.8 3,430 350

BC-004 18.1 14,480 800

Visualizations
Signaling Pathway Diagram
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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